Cas no 52333-02-5 (4-phenyl-2H-pyrazolo[3,4-b]pyridine-3,6-diamine)

• Product Name: 4-phenyl-2H-pyrazolo[3,4-b]pyridine-3,6-diamine
• CAS No: 52333-02-5
• MF: C₁₂H₁₁N₅
• MW: 225.249241113663
• CID: 1576716
• PubChem ID: 3040486
• Update Time: 2025-04-21

4-phenyl-2H-pyrazolo[3,4-b]pyridine-3,6-diamine Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-2H-pyrazolo[3,4-b]pyridine-3,6-diamine
• 4-Phenyl-1H-pyrazolo(3,4-b)pyridin-3,6-diamine
• 52333-02-5
• DTXSID50200356
• SCHEMBL11370991
• 1H-Pyrazolo(3,4-b)pyridin-3,6-diamine, 4-phenyl-
• 3,6-Diamino-4-phenyl-1H-pyrazolo(3,4-b)pyridine

• Inchi： 1S/C12H11N5/c13-9-6-8(7-4-2-1-3-5-7)10-11(14)16-17-12(10)15-9/h1-6H,(H5,13,14,15,16,17)
• InChI Key： ZBDCERWOULPXBC-UHFFFAOYSA-N
• SMILES： N1C(=C2C(=N1)N=C(C=C2C1C=CC=CC=1)N)N

Computed Properties

• Exact Mass: 225.10163
• Monoisotopic Mass: 225.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.6Ų

Experimental Properties

• PSA: 93.61